Cas no 2090278-97-8 (1-(2-hydroxyethyl)-1H-imidazo1,2-bpyrazole-6-carbaldehyde)

• Product Name: 1-(2-hydroxyethyl)-1H-imidazo1,2-bpyrazole-6-carbaldehyde
• CAS No: 2090278-97-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6427813
• PubChem ID: 121215080
• Update Time: 2025-06-21

1-(2-hydroxyethyl)-1H-imidazo1,2-bpyrazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-1H-imidazo1,2-bpyrazole-6-carbaldehyde
• 1H-Imidazo[1,2-b]pyrazole-6-carboxaldehyde, 1-(2-hydroxyethyl)-
• 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde
• F2198-7934
• AKOS026725663
• 1-(2-hydroxyethyl)imidazo[1,2-b]pyrazole-6-carbaldehyde
• starbld0025987
• 2090278-97-8

• Inchi： 1S/C8H9N3O2/c12-4-3-10-1-2-11-8(10)5-7(6-13)9-11/h1-2,5-6,12H,3-4H2
• InChI Key： DOLFPGOJCWYRRI-UHFFFAOYSA-N
• SMILES： N1=C(C=O)C=C2N(CCO)C=CN12

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 14.80±0.10(Predicted)

Additional information on 1-(2-hydroxyethyl)-1H-imidazo1,2-bpyrazole-6-carbaldehyde

1-(2-Hydroxyethyl)-1H-Imidazo[1,2-b]Pyrazole-6-Carbaldehyde: A Comprehensive Overview

1-(2-Hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde, also known by its CAS registry number CAS No. 2090278-97-8, is a heterocyclic compound with a unique structural framework that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazoles, which are known for their versatile applications in drug design and material science. The molecule consists of a pyrazole ring fused with an imidazole ring, substituted with a hydroxyethyl group at position 1 and an aldehyde group at position 6. This combination of functional groups imparts the compound with distinctive chemical properties and biological activities.

The synthesis of 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde involves a multi-step process that typically includes the formation of the imidazopyrazole core followed by selective substitution at specific positions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the reaction process, making it more efficient and scalable for industrial applications.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The presence of the hydroxyethyl group introduces hydrophilic properties, enhancing its solubility in polar solvents. Meanwhile, the aldehyde group at position 6 is highly reactive, making it amenable to various condensation reactions such as the formation of Schiff bases or enamine linkages. These properties make it a valuable building block in organic synthesis, particularly in the construction of bioactive molecules.

In terms of biological activity, 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde has been studied for its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Furthermore, its ability to modulate cellular signaling pathways associated with inflammation suggests its potential as a lead compound for developing novel anti-inflammatory drugs.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly as a component in conductive polymers or as an electron acceptor in photovoltaic devices. Researchers have explored its ability to form self-assembled monolayers on various substrates, which could be utilized in the development of sensors or nanoscale electronic devices.

The structural versatility of 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde also lends itself to applications in catalysis. The compound has been investigated as a ligand for transition metal catalysts in various organic transformations, including cross-coupling reactions and asymmetric synthesis. Its ability to coordinate with metal centers while maintaining structural integrity makes it a valuable tool in catalytic processes.

In conclusion, 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carbaldehyde, CAS No. 2090278-97-8, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups endow it with reactivity and versatility that continue to be explored by researchers worldwide. As advancements in synthetic methodologies and biological studies unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.